Cas no 2171896-62-9 (2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxy)-3-methoxypropanoic acid)

• Product Name: 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxy)-3-methoxypropanoic acid
• CAS No: 2171896-62-9
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 5997467
• PubChem ID: 165816489
• Update Time: 2025-05-20

2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxy)-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxy)-3-methoxypropanoic acid
• 2171896-62-9
• 2-({2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}oxy)-3-methoxypropanoic acid
• EN300-1543948

• Inchi： 1S/C26H30N2O7/c1-33-15-23(25(30)31)35-28-24(29)13-16-10-11-17(12-16)27-26(32)34-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22-23H,10-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： DUTZUCSITYJXNI-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(CC(NOC(C(=O)O)COC)=O)C1)=O

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 123Ų

Additional information on 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxy)-3-methoxypropanoic acid

Compound 2171896-62-9: A Comprehensive Overview

The compound with CAS number 2171896-62-9, known as 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxy)-3-methoxypropanoic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its complex structure, which includes a fluorenemethoxycarbonyl (Fmoc) group, a cyclopentane ring, and a methoxypropanoic acid moiety. The integration of these functional groups makes it a versatile molecule with potential applications in drug design and synthesis.

Recent studies have highlighted the importance of the Fmoc group in peptide synthesis, where it serves as a protective group for amino acids. The presence of this group in our compound suggests that it may play a similar role in facilitating the construction of more complex molecules. Additionally, the cyclopentane ring contributes to the molecule's stability and rigidity, which are desirable properties in drug candidates. The methoxypropanoic acid moiety further enhances the compound's solubility and bioavailability, making it an attractive candidate for pharmacological studies.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to assemble the molecule. The use of advanced chromatographic techniques has been instrumental in isolating and purifying the final product. These methods have been optimized based on recent advancements in organic chemistry, ensuring that the synthesis is both efficient and scalable.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a building block for larger molecules makes it valuable in combinatorial chemistry and high-throughput screening efforts. Furthermore, its unique structure suggests potential uses in targeted drug delivery systems and as a precursor for bioactive compounds. Ongoing research is focused on exploring its interactions with biological systems, including its binding affinity to various receptors and enzymes.

The integration of computational chemistry tools has significantly enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its three-dimensional structure, electronic distribution, and potential binding modes with biological targets. These findings have been corroborated by experimental data from spectroscopic analyses, further validating the accuracy of computational predictions.

In conclusion, the compound with CAS number 2171896-62-9 represents a cutting-edge development in chemical synthesis and molecular design. Its intricate structure, combined with its functional groups, positions it as a key player in advancing pharmaceutical research. As new insights emerge from ongoing studies, this compound is expected to contribute significantly to the development of innovative therapeutic agents.